ethyl 1-ethyl-5-formyl-1H-pyrazole-3-carboxylate ethyl 1-ethyl-5-formyl-1H-pyrazole-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 1823789-80-5
VCID: VC6968974
InChI: InChI=1S/C9H12N2O3/c1-3-11-7(6-12)5-8(10-11)9(13)14-4-2/h5-6H,3-4H2,1-2H3
SMILES: CCN1C(=CC(=N1)C(=O)OCC)C=O
Molecular Formula: C9H12N2O3
Molecular Weight: 196.206

ethyl 1-ethyl-5-formyl-1H-pyrazole-3-carboxylate

CAS No.: 1823789-80-5

Cat. No.: VC6968974

Molecular Formula: C9H12N2O3

Molecular Weight: 196.206

* For research use only. Not for human or veterinary use.

ethyl 1-ethyl-5-formyl-1H-pyrazole-3-carboxylate - 1823789-80-5

Specification

CAS No. 1823789-80-5
Molecular Formula C9H12N2O3
Molecular Weight 196.206
IUPAC Name ethyl 1-ethyl-5-formylpyrazole-3-carboxylate
Standard InChI InChI=1S/C9H12N2O3/c1-3-11-7(6-12)5-8(10-11)9(13)14-4-2/h5-6H,3-4H2,1-2H3
Standard InChI Key ZDIFQZADUHCTRP-UHFFFAOYSA-N
SMILES CCN1C(=CC(=N1)C(=O)OCC)C=O

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Identity

The IUPAC name for this compound is ethyl 1-ethyl-5-formylpyrazole-3-carboxylate, reflecting its substitution pattern . Key identifiers include:

  • CAS Number: 1823789-80-5

  • Molecular Formula: C9H12N2O3\text{C}_9\text{H}_{12}\text{N}_2\text{O}_3

  • Molecular Weight: 196.2 g/mol

The structure consists of a pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) decorated with three functional groups:

  • An ethyl group at the 1-position (N1\text{N}-1)

  • A formyl group (CHO-\text{CHO}) at the 5-position

  • An ethoxycarbonyl group (COOCH2CH3-\text{COOCH}_2\text{CH}_3) at the 3-position .

Physicochemical Properties

PropertyValue/RangeMethod/Source
Physical StateSolidAK Scientific SDS
Melting PointNot reported
Boiling PointNot reported
SolubilityLikely polar organic solvents (e.g., DMSO, ethanol)Inferred from analog data
Purity≥95%AK Scientific
Storage ConditionsCool, dry, ventilated areaAK Scientific SDS

The compound’s reactivity is dominated by its formyl and ester groups, enabling condensation reactions (e.g., formation of hydrazones or Schiff bases) and nucleophilic substitutions . Its logP value (estimated via computational tools) suggests moderate hydrophobicity, balancing solubility and membrane permeability in biological systems .

Synthesis and Manufacturing

Purification and Quality Control

Purification typically employs column chromatography or recrystallization, with quality verified via HPLC and NMR . The commercial product from AK Scientific is specified at ≥95% purity .

Hazard CategoryGHS ClassificationPrecautionary Measures
Skin IrritationCategory 2Wear protective gloves
Eye IrritationCategory 2AUse eye protection
Respiratory IrritationCategory 3Ensure ventilation

Emergency Procedures

  • Skin Contact: Wash with soap and water; remove contaminated clothing .

  • Eye Exposure: Rinse cautiously with water for ≥10 minutes .

  • Inhalation: Move to fresh air; seek medical attention if symptoms persist .

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